Cas no 527-17-3 (2,3,5,6-Tetramethyl-p-benzoquinone)

2,3,5,6-Tetramethyl-p-benzoquinone structure

527-17-3 structure

Product Name:2,3,5,6-Tetramethyl-p-benzoquinone

CAS No:527-17-3

Molecular Formula:C₁₀H₁₂O₂

Molecular Weight:164.2011

MDL:MFCD00001604

CID:368907

PubChem ID:329748289

2,3,5,6-Tetramethyl-p-benzoquinone Properties

Names and Identifiers

- 2,3,5,6-Tetramethylcyclohexa-2,5-diene-1,4-dione
- Tetramethyl-1,4-benzoquinone
- 2,5-Cyclohexadiene-1,4-dione,2,3,5,6-tetramethyl-
- Duroquinone
- 2,3,5,6-Tetram
- 2,3,5,6-Tetramethyl-1,4-benzoquinone
- 2,3,5,6-tetramethyl-1,4-BQ
- 2,3,5,6-Tetramethylbenzoquinone
- 2,3,5,6-tetramethyl-p-benzoquinone
- p-Benzoquinone,2,3,5,6-tetramethyl
- p-Benzoquinone,tetramethyl
- tetramethylbenzoquinone
- Tetramethyl-p-quinone
- Tetramethylquinone
- Tetramethyl-p-benzoquinone
- p-Benzoquinone, tetramethyl-
- p-Benzoquinone, 2,3,5,6-tetramethyl-
- 2,5-Cyclohexadiene-1,4-dione, 2,3,5,6-tetramethyl-
- p-Benzoquinone, tetramethyl-, semiquinone
- 2,3,5,6-Tetrameth
- tetramethyl benzoquinone
- DB01927
- FT-0625631
- Duroquinone, 97%
- InChI=1/C10H12O2/c1-5-6(2)10(12)8(4)7(3)9(5)11/h1-4H
- 2,3,5,6-Tetramethylbenzo-1,4-quinone
- CHEMBL151604
- NSC-2068
- Duroquinone, Standard for quantitative NMR, TraceCERT(R)
- EINECS 208-409-8
- 2,4-dione, 2,3,5,6-tetramethyl-
- UNII-X0Q8791R69
- SY051484
- NS00032563
- 2,5,6-Tetramethyl-1,4-benzoquinone
- CCRIS 2989
- AC-27924
- tetramethylcyclohexa-2,5-diene-1,4-dione
- MFCD00001604
- 2,5,6-Tetramethyl-p-benzoquinone
- CHEBI:42023
- NSC2068
- NSC 2068
- 2,3,5,6-tetramethylcyclohexa-2,5-diene-1,4-dione
- HMS1667I20
- AKOS004903738
- CS-0153601
- 2,3,5,6-tetramethyl-[1,4]benzoquinone
- D70252
- DUROQUINONE [MI]
- Q2423089
- AI3-61045
- 2,5,6-Tetramethylbenzoquinone
- X0Q8791R69
- 2,3,5,6-Tetramethylbenzo-1,4-quinone #
- 2,3,5,6-tetramethyl-2,5-cyclohexadiene-1,4-dione
- p-Benzoquinone,3,5,6-tetramethyl-
- DTXSID50200659
- T0672
- 527-17-3
- AS-67719
- 1,4-Diodo-2,3,5,6-Tetramethylbenzene
- SCHEMBL58325
- p-Benzoquinone, 2,3,5,6-tetramethyl-(8CI)
- STL356801
- pBenzoquinone, tetramethyl
- 2,3,5,6Tetramethylpbenzoquinone
- 2,3,5,6Tetramethylbenzoquinone
- 2,5Cyclohexadiene1,4dione, 2,3,5,6tetramethyl
- DTXCID30123150
- 2,3,5,6Tetramethyl1,4benzoquinone
- pBenzoquinone, 2,3,5,6tetramethyl
- pBenzoquinone, tetramethyl, semiquinone
- Tetramethylpbenzoquinone
- Tetramethyl1,4benzoquinone
- Tetramethylpquinone
- +Expand
- MDL： MFCD00001604
- InChIKey： WAMKWBHYPYBEJY-UHFFFAOYSA-N
- Inchi： 1S/C10H12O2/c1-5-6(2)10(12)8(4)7(3)9(5)11/h1-4H3
- SMILES： O=C1C(C([H])([H])[H])=C(C([H])([H])[H])C(C(C([H])([H])[H])=C1C([H])([H])[H])=O

Computed Properties

Exact Mass: 164.08400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 164.084
Heavy Atom Count: 12
Complexity: 268
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.2
Tautomer Count: 11
Surface Charge: 0
Topological Polar Surface Area: 34.1

Experimental Properties

LogP: 1.81100
PSA: 34.14000
Merck: 3470
Refractive Index: 1.5220 (estimate)
Boiling Point: 251.67°C (rough estimate)
Melting Point: 110-112 °C (lit.)
Flash Point: 83.6 ºC
Color/Form: Yellow acicular crystals
Solubility: Soluble in ethanol, benzene, ether, sulfuric acid and hot petroleum ether, insoluble in water.
Density: 1.0326 (rough estimate)

2,3,5,6-Tetramethyl-p-benzoquinone Security Information

Symbol: GHS07
RTECS：GU5410000
WGK Germany：3
Safety Term：S24/25
Safety Instruction： S26; S36
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Risk Phrases： 36/37/38

2,3,5,6-Tetramethyl-p-benzoquinone Customs Data

HS CODE：2914690090
Customs Data：

China Customs Code:
2914690090

Overview:

2914690090 Other Quinones. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Summary:

2914690090 other quinones.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2,3,5,6-Tetramethyl-p-benzoquinone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003QD4-250mg	2,3,5,6-Tetramethylcyclohexa-2,5-diene-1,4-dione	527-17-3	98%	250mg	$6.00	2024-04-30
A2B Chem LLC	AB73336-250mg	Duroquinone	527-17-3	98%	250mg	$6.00	2024-04-19
Aaron	AR003QLG-100mg	2,3,5,6-Tetramethylcyclohexa-2,5-diene-1,4-dione	527-17-3	98%	100mg	$3.00
Alichem	A019149621-100g	2,3,5,6-Tetramethylcyclohexa-2,5-diene-1,4-dione	527-17-3	95%	100g	$692.00	2023-09-01
Ambeed	A275277-250mg	2,3,5,6-Tetramethylcyclohexa-2,5-diene-1,4-dione	527-17-3	98%	250mg	$7.0	2024-07-18
Chemenu	CM158156-100g	2,3,5,6-tetramethylbenzo-1,4-quinone	527-17-3	95%	100g	$647	2022-09-29
eNovation Chemicals LLC	D750634-5g	2,3,5,6-Tetramethylcyclohexa-2,5-diene-1,4-dione	527-17-3	98%	5g	$175	2022-09-08
FUJIFILM	200-08801-1g	2,3,5,6-Tetramethyl-p-benzoquinone	527-17-3		1g	JPY 6700	2023-09-15
TRC	T889703-250mg	Tetramethyl-1,4-benzoquinone	527-17-3		250mg	$64.00	2023-05-17
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T161852-25G	2,3,5,6-Tetramethyl-p-benzoquinone	527-17-3	>98.0%(GC)	25g	¥2306.90	2023-08-31